Cas no 25677-88-7 (Pentanedioic acid,2,2-dimethyl-, 1,5-bis(2-oxiranylmethyl) ester)
25677-88-7 structure
Product Name:Pentanedioic acid,2,2-dimethyl-, 1,5-bis(2-oxiranylmethyl) ester
CAS No:25677-88-7
MF:C13H20O6
MW:272.294304847717
CID:255575
PubChem ID:117271
Update Time:2025-04-19
Pentanedioic acid,2,2-dimethyl-, 1,5-bis(2-oxiranylmethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioic acid,2,2-dimethyl-, 1,5-bis(2-oxiranylmethyl) ester
- bis(oxiran-2-ylmethyl) 2,2-dimethylpentanedioate
- Bis(2,3-epoxypropyl) 2,2-dimethylglutarate
- EINECS 247-180-9
- NS00048244
- 25677-88-7
- SCHEMBL1700384
- Bis[(oxiran-2-yl)methyl] 2,2-dimethylpentanedioate
- DTXSID80948557
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- Inchi: 1S/C13H20O6/c1-13(2,12(15)19-8-10-6-17-10)4-3-11(14)18-7-9-5-16-9/h9-10H,3-8H2,1-2H3
- InChI Key: XFIRMLBRMBPHRH-UHFFFAOYSA-N
- SMILES: O1CC1COC(C(C)(C)CCC(=O)OCC1CO1)=O
Computed Properties
- Exact Mass: 272.126
- Monoisotopic Mass: 272.12598835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 77.7Ų
Experimental Properties
- PSA: 77.66
Pentanedioic acid,2,2-dimethyl-, 1,5-bis(2-oxiranylmethyl) ester Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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